Cas no 108043-51-2 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)-)

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)- structure
108043-51-2 structure
Product Name:1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)-
CAS No:108043-51-2
MF:C24H24N6O3
MW:444.485764503479
CID:127786
Update Time:2024-01-25

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)-
    • Tris(3-amino-4-methylphenyl)isocyanurate
    • Tris-(3-amino-4-methylphenyl)-isocyanurate
    • 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris(3-amino-4-methylphenyl)-
    • Inchi: 1S/C24H24N6O3/c1-13-4-7-16(10-19(13)25)28-22(31)29(17-8-5-14(2)20(26)11-17)24(33)30(23(28)32)18-9-6-15(3)21(27)12-18/h4-12H,25-27H2,1-3H3
    • InChI Key: WLZJXRJTEFYHLO-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C)C(N)=C2)C(=O)N(C2=CC=C(C)C(N)=C2)C(=O)N(C2=CC=C(C)C(N)=C2)C1=O

Computed Properties

  • Exact Mass: 444.19122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • PSA: 138.99

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)- Related Literature

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